Cas no 338418-98-7 (1-(2-Chlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione)

• Product Name: 1-(2-Chlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione
• CAS No: 338418-98-7
• MF: C₂₃H₁₇ClN₂O₂S
• MW: 420.911283254623
• CID: 5269774
• Update Time: 2025-05-20

1-(2-Chlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLOROBENZYL)-3'-PHENYLSPIRO(2,3-DIHYDRO-1H-INDOLE-3,2'-THIAZOLIDINE)-2,4'-DIONE
• 1-[(2-chlorophenyl)methyl]-3'-phenyl-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-2,4'-dione
• 1'-[(2-chlorophenyl)methyl]-3-phenylspiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• Oprea1_631685
• 1-(2-Chlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione

• Inchi： 1S/C23H17ClN2O2S/c24-19-12-6-4-8-16(19)14-25-20-13-7-5-11-18(20)23(22(25)28)26(21(27)15-29-23)17-9-2-1-3-10-17/h1-13H,14-15H2
• InChI Key： XUWASTKRBJMTGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C2C=CC=CC=2C2(C1=O)N(C1C=CC=CC=1)C(CS2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 655
• XLogP3: 4.6
• Topological Polar Surface Area: 65.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2-Chlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione

Compound CAS No. 338418-98-7: 1-(2-Chlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione

1-(2-Chlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The molecule consists of a thiazolidine ring fused with a dihydroindole moiety and incorporates a phenyl group and a 2-chlorobenzyl substituent. Its molecular formula is C₁₉H₁₅ClN₂O₂, and its CAS number is 338418-98-7.

The synthesis of this compound involves multi-step reactions, often requiring precise control over reaction conditions to achieve the desired spirocyclic structure. Recent studies have highlighted the importance of such compounds in drug discovery due to their potential as kinase inhibitors or modulators of cellular signaling pathways. The presence of the thiazolidine ring and the phenyl group suggests that this compound may exhibit interesting pharmacological properties.

One of the key features of 1-(2-Chlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione is its ability to act as a scaffold for further functionalization. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. For instance, modifications to the benzyl or phenyl groups can significantly alter the compound's solubility, stability, and interaction with biological targets.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its spirocyclic structure provides a rigid framework that can be exploited to design molecules with improved pharmacokinetic profiles. Recent studies have demonstrated that analogs of this compound can inhibit certain protein kinases involved in cancer cell proliferation. This highlights its potential as a lead compound for anti-cancer drug development.

The physical properties of 1-(2-Chlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione include a melting point of approximately 150°C and a molecular weight of 366.7 g/mol. Its solubility in organic solvents such as dichloromethane and acetonitrile makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are crucial for its characterization and use in preclinical studies.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions. Results indicate that microbial communities can metabolize this compound efficiently under certain environmental conditions, reducing its persistence in ecosystems.

In conclusion, 1-(2-Chlorobenzyl)-3'-phenylspiro(2,3-dihydro-1H-indole-3,2'-thiazolidine)-2,4'-dione is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery programs targeting various therapeutic areas.